BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: [4-
(Aminomethyl)oxan-4-yljmethanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

[4-(Aminomethyl)oxan-4-
Compound Name:
yllmethanol

Cat. No.: B1291429

CAS Number: 959238-22-3
Authored for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of [4-(Aminomethyl)oxan-4-
ylJmethanol, a versatile building block in medicinal chemistry. The document details its
chemical and physical properties, safety information, and its emerging role in the development
of novel therapeutics, supported by available data and relevant scientific context.

Core Compound Properties

[4-(Aminomethyl)oxan-4-ylJmethanol, also known as [4-(aminomethyl)tetrahydro-2H-pyran-
4-ylimethanol, is a bifunctional organic molecule featuring a primary amine and a primary
alcohol attached to a central tetrahydropyran ring. This unique structure makes it a valuable
scaffold for introducing hydrophilicity and providing multiple points for chemical modification in
drug design.

Chemical and Physical Data

The fundamental properties of [4-(Aminomethyl)oxan-4-ylJmethanol are summarized in the
table below.
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Property Value Reference

CAS Number 959238-22-3 [1][2][3]
[4-(aminomethyl)oxan-4-

IUPAC Name [1114]
yllmethanol
[4-(aminomethyl)tetrahydro-
2H-pyran-4-yllmethanol, 4-

Synonyms by 2 [31[5]

(Aminomethyl)tetrahydro-2H-

pyran-4-methanol

Molecular Formula C7H1sNO:2 [11[3114]

Molecular Weight 145.20 g/mol [4]

Appearance White to off-white solid [5]

Purity Typically 295% [1]
1S/C7H15N0O2/c8-5-7(6-9)1-3-

InChl [4]
10-4-2-7/h9H,1-6,8H2
HVINWRIEIUQOYJJ-

InChl Key [11[4]
UHFFFAOYSA-N

Canonical SMILES NCC1l(Co)Cccoccl [1]

Storage Temperature 2-8°C [5]

Safety and Handling

[4-(Aminomethyl)oxan-4-yllmethanol is classified as an irritant. Appropriate personal

protective equipment (PPE), including gloves, eye protection, and a lab coat, should be worn

when handling this compound. Work should be conducted in a well-ventilated area.
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Hazard Statement Description

H315 Causes skin irritation.

Causes serious eye damage / serious eye

H318 / H319 o
irritation.

H335 May cause respiratory irritation.

Data sourced from supplier safety data sheets.

Synthesis and Manufacturing

While a specific, detailed experimental protocol for the synthesis of [4-(Aminomethyl)oxan-4-
yllmethanol is not readily available in public literature, a general synthetic approach can be
inferred from the synthesis of structurally related compounds. A plausible synthetic route is

outlined below.
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Hypothetical Synthetic Pathway

Cyanation

y

4-cyano-tetrahydro-2H-pyran-4-carbonitrile

Fsterification

y

Ester Intermediate

Reduction of nitrile and ester

y
[4-(aminomethyl)tetrahydro-2H-pyran-4-ylJmethanol

Purification

[4-(Aminomethyl)oxan-4-yllmethanol
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Drug Discovery Workflow

@methyl)oxan-&yl]met?

Amine Functionalization Alcohol Functionalization
(e.g., amide coupling, reductive amination) (e.g., etherification, esterification)

; ;

Combinatorial Library Synthesis

:

High-Throughput Screening
(e.g., kinase activity assays)

:

Hit-to-Lead Optimization

Lead Compound

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [In-Depth Technical Guide: [4-(Aminomethyl)oxan-4-
yllmethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1291429#4-aminomethyl-oxan-4-yl-methanol-cas-

number-959238-22-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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